2-Isobutylthiazole
2-Isobutylthiazole
2-isobutylthiazole is a 1,3-thiazole in which the hydrogen at position 2 has been replaced by an isobutyl group. A food flavour component with a green note that adds the characteristics of ripe tomatoes. Used in blackcurrent, papaya, melon, raspberry, and roast beef flavours, it also enhances the flavour of fresh lime. It has a role as a flavouring agent, a pheromone and a Maillard reaction product.
2-Isobutylthiazole, also known as fema 3134 or tetramethylmurexide, belongs to the class of organic compounds known as thiazoles. These are heterocyclic compounds containing a five-member aromatic ring made up of one sulfur atom, one nitrogen, and three carbon atoms. 2-Isobutylthiazole is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-isobutylthiazole is primarily located in the membrane (predicted from logP). 2-Isobutylthiazole exists in all eukaryotes, ranging from yeast to humans. 2-Isobutylthiazole is an earthy, green, and leaf tasting compound that can be found in garden tomato. This makes 2-isobutylthiazole a potential biomarker for the consumption of this food product.
2-Isobutylthiazole, also known as fema 3134 or tetramethylmurexide, belongs to the class of organic compounds known as thiazoles. These are heterocyclic compounds containing a five-member aromatic ring made up of one sulfur atom, one nitrogen, and three carbon atoms. 2-Isobutylthiazole is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-isobutylthiazole is primarily located in the membrane (predicted from logP). 2-Isobutylthiazole exists in all eukaryotes, ranging from yeast to humans. 2-Isobutylthiazole is an earthy, green, and leaf tasting compound that can be found in garden tomato. This makes 2-isobutylthiazole a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
18640-74-9
VCID:
VC0093282
InChI:
InChI=1S/C7H11NS/c1-6(2)5-7-8-3-4-9-7/h3-4,6H,5H2,1-2H3
SMILES:
CC(C)CC1=NC=CS1
Molecular Formula:
C7H11NS
Molecular Weight:
141.24 g/mol
2-Isobutylthiazole
CAS No.: 18640-74-9
Main Products
VCID: VC0093282
Molecular Formula: C7H11NS
Molecular Weight: 141.24 g/mol
| CAS No. | 18640-74-9 |
|---|---|
| Product Name | 2-Isobutylthiazole |
| Molecular Formula | C7H11NS |
| Molecular Weight | 141.24 g/mol |
| IUPAC Name | 2-(2-methylpropyl)-1,3-thiazole |
| Standard InChI | InChI=1S/C7H11NS/c1-6(2)5-7-8-3-4-9-7/h3-4,6H,5H2,1-2H3 |
| Standard InChIKey | CMPVUVUNJQERIT-UHFFFAOYSA-N |
| SMILES | CC(C)CC1=NC=CS1 |
| Canonical SMILES | CC(C)CC1=NC=CS1 |
| Density | d254 1 0.993-0.997 |
| Physical Description | Colourless liquid; odour of tomato leaves |
| Description | 2-isobutylthiazole is a 1,3-thiazole in which the hydrogen at position 2 has been replaced by an isobutyl group. A food flavour component with a green note that adds the characteristics of ripe tomatoes. Used in blackcurrent, papaya, melon, raspberry, and roast beef flavours, it also enhances the flavour of fresh lime. It has a role as a flavouring agent, a pheromone and a Maillard reaction product. 2-Isobutylthiazole, also known as fema 3134 or tetramethylmurexide, belongs to the class of organic compounds known as thiazoles. These are heterocyclic compounds containing a five-member aromatic ring made up of one sulfur atom, one nitrogen, and three carbon atoms. 2-Isobutylthiazole is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-isobutylthiazole is primarily located in the membrane (predicted from logP). 2-Isobutylthiazole exists in all eukaryotes, ranging from yeast to humans. 2-Isobutylthiazole is an earthy, green, and leaf tasting compound that can be found in garden tomato. This makes 2-isobutylthiazole a potential biomarker for the consumption of this food product. |
| Solubility | Slightly soluble water; Soluble in fats Miscible at room temperature (in ethanol) |
| Synonyms | 2-isobutyl-1,3-thiazole |
| PubChem Compound | 62725 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume